Cas no 1392271-38-3 (3-Methoxy-2,6-dimethylpyridine)

• Product Name: 3-Methoxy-2,6-dimethylpyridine
• CAS No: 1392271-38-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4905239
• Update Time: 2025-05-26

3-Methoxy-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• methoxylutidine
• 2,6-Dimethyl-3-methoxypyridine
• 3-methoxy-2,6-dimethylpyridine
• 3-Methoxy-2,6-dimethylpyridine

• Inchi： 1S/C8H11NO/c1-6-4-5-8(10-3)7(2)9-6/h4-5H,1-3H3
• InChI Key： UZPVEBPVNUHRNY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Methoxy-2,6-dimethylpyridine

Comprehensive Overview of 3-Methoxy-2,6-dimethylpyridine (CAS No. 1392271-38-3): Properties, Applications, and Industry Insights

3-Methoxy-2,6-dimethylpyridine (CAS No. 1392271-38-3) is a specialized organic compound belonging to the pyridine derivative family. Its unique molecular structure, featuring a methoxy group at the 3-position and methyl groups at the 2- and 6-positions, makes it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's chemical stability and versatile reactivity have garnered significant attention in recent years, particularly in the development of novel heterocyclic compounds and catalysts.

In the pharmaceutical industry, 3-Methoxy-2,6-dimethylpyridine serves as a key building block for synthesizing drug candidates targeting central nervous system (CNS) disorders and metabolic diseases. Researchers have explored its potential in creating selective enzyme inhibitors, leveraging its pyridine core for enhanced binding affinity. The compound's lipophilicity and hydrogen-bonding capacity make it particularly useful in optimizing bioavailability of small-molecule therapeutics, a hot topic in modern drug discovery.

From a synthetic chemistry perspective, the methoxy-pyridine scaffold of this compound offers distinct advantages in metal-organic frameworks (MOFs) and ligand design. Its electron-donating properties facilitate coordination with transition metals, making it relevant in catalytic systems for green chemistry applications. Recent studies highlight its potential in asymmetric synthesis, addressing the growing demand for chiral intermediates in the fine chemicals industry.

The agrochemical sector has shown increasing interest in 3-Methoxy-2,6-dimethylpyridine derivatives for developing next-generation crop protection agents. Its structural features contribute to improved pesticide selectivity and environmental persistence, aligning with the industry's focus on sustainable agriculture solutions. Formulations incorporating this moiety demonstrate enhanced systemic activity in plants while maintaining favorable ecotoxicological profiles.

Analytical characterization of 1392271-38-3 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound exhibits characteristic UV absorption patterns between 250-280 nm, valuable for quality control in manufacturing processes. Its thermal stability (decomposition temperature >200°C) makes it suitable for various high-temperature applications in material science.

Recent patent literature reveals innovative applications of 3-Methoxy-2,6-dimethylpyridine in organic electronics, particularly as a precursor for electron-transport materials in OLED devices. The compound's conjugated system and tunable electronic properties contribute to improved charge mobility in thin-film semiconductors, addressing key challenges in flexible display technology.

From a regulatory standpoint, proper handling of 1392271-38-3 requires standard laboratory precautions. While not classified as hazardous under current GHS criteria, appropriate PPE including gloves and safety goggles is recommended during manipulation. Storage conditions typically involve anhydrous environments at room temperature to maintain compound integrity.

The global market for pyridine derivatives like 3-Methoxy-2,6-dimethylpyridine is projected to grow steadily, driven by expanding applications in biocatalysis and medicinal chemistry. Industry reports highlight increasing R&D investments in structure-activity relationship studies utilizing this scaffold, particularly for GPCR-targeted therapeutics. Custom synthesis services for 1392271-38-3 and its analogs have become more prevalent, catering to the pharmaceutical industry's demand for high-purity intermediates.

Environmental considerations surrounding 3-Methoxy-2,6-dimethylpyridine production have led to innovations in green synthetic routes. Recent advances in microwave-assisted synthesis and continuous flow chemistry have improved the compound's atom economy while reducing organic solvent waste. These developments align with the Principles of Green Chemistry and respond to growing industry emphasis on sustainable manufacturing practices.

Future research directions for 1392271-38-3 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's structural modularity offers opportunities for creating bifunctional molecules in targeted drug delivery systems. Additionally, its application in supramolecular chemistry could yield novel molecular recognition systems for sensor technologies.